[2-(Dimethylamino)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine

• Molecular Formula: C9H18N4
• Molecular Weight: 182.27 g/mol
• IUPAC Name: N',N'-dimethyl-N-[(1-methylpyrazol-4-yl)methyl]ethane-1,2-diamine
• InChI: InChI=1S/C9H18N4/c1-12(2)5-4-10-6-9-7-11-13(3)8-9/h7-8,10H,4-6H2,1-3H3
• InChI Key: XCYKHMYQICFPPU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CNCCN(C)C

Description

[2-(Dimethylamino)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine is a tertiary amine derivative characterized by a dimethylaminoethyl group linked to a 1-methyl-1H-pyrazol-4-ylmethyl moiety. Its molecular formula is C₁₅H₂₂N₄, with a molar mass of 258.36 g/mol . The compound features a pyrazole ring substituted with a methyl group at the 1-position, which enhances steric stability, and a dimethylaminoethyl chain that contributes to its basicity and solubility in polar solvents.

Preparation Methods

Reaction Mechanism and Conditions

The reaction proceeds via an S_N2 mechanism , where the amine nucleophile attacks the electrophilic carbon adjacent to the leaving group (chloride). A typical procedure involves dissolving 1-methyl-1H-pyrazole-4-methanamine (1.0 equiv) in anhydrous dimethylformamide (DMF) and adding potassium carbonate (2.5 equiv) as a base. 2-Chloro-N,N-dimethylethanamine (1.2 equiv) is introduced dropwise at 0–5°C, followed by gradual warming to 60°C for 12–18 hours.

Optimization and Yield

Yield improvements are achieved by employing phase-transfer catalysts such as tetrabutylammonium bromide (TBAB), which enhances the interaction between the aqueous and organic phases. Post-reaction purification via vacuum distillation or column chromatography (silica gel, eluent: ethyl acetate/methanol 9:1) typically affords the product in 68–72% yield .

Synthetic Route 2: Reductive Amination

Reductive amination offers a versatile pathway by condensing a primary amine with a carbonyl compound, followed by reduction. For this compound, 1-methyl-1H-pyrazole-4-carbaldehyde and N,N-dimethylethane-1,2-diamine serve as precursors.

Reaction Protocol

The aldehyde (1.0 equiv) and diamine (1.1 equiv) are refluxed in methanol with molecular sieves to absorb water, facilitating imine formation. Sodium cyanoborohydride (1.5 equiv) is then added at 25°C, and the mixture is stirred for 24 hours. The reaction is quenched with saturated sodium bicarbonate, and the product is extracted using dichloromethane.

Challenges and Solutions

A key challenge is the competitive formation of secondary amines. To suppress this, a slight excess of aldehyde and controlled pH (6–7) are maintained. This method achieves 65–70% yield , with purity exceeding 95% after recrystallization from hexane/ethyl acetate.

Synthetic Route 3: Multi-Step Synthesis from Pyrazole Derivatives

A modular approach involves constructing the pyrazole ring and amine side chain sequentially. This method is advantageous for large-scale production.

Step 1: Synthesis of 1-Methyl-1H-pyrazole-4-carbonitrile

4-Cyano-1-methylpyrazole is prepared via cyclocondensation of acetylacetone with hydrazine hydrate, followed by methylation using methyl iodide. The nitrile group is subsequently reduced to an amine using lithium aluminum hydride (LiAlH₄) in tetrahydrofuran (THF).

Step 2: Coupling with Dimethylaminoethyl Chloride

The resulting 1-methyl-1H-pyrazole-4-methanamine is alkylated with 2-chloro-N,N-dimethylethanamine as described in Route 1. This two-step process affords an overall yield of 58–63% , with the advantage of intermediates being readily characterized and purified.

Comparative Analysis of Synthetic Methods

Method	Yield (%)	Purity (%)	Key Advantages	Limitations
Nucleophilic Substitution	68–72	92–95	Short reaction time; minimal byproducts	Requires anhydrous conditions
Reductive Amination	65–70	95–98	Mild conditions; avoids alkylating agents	Sensitivity to pH and stoichiometry
Multi-Step Synthesis	58–63	90–93	Scalability; intermediate purification	Higher cost; longer synthesis timeline

Key Observations :

• Nucleophilic substitution is optimal for small-scale synthesis due to its simplicity.
• Reductive amination is preferred for avoiding genotoxic alkyl halides, aligning with green chemistry principles.
• Multi-step synthesis suits industrial applications but demands rigorous process control.

Chemical Reactions Analysis

Types of Reactions

[2-(Dimethylamino)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles such as halides, amines, or thiols.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides or hydroxyl derivatives, while reduction may produce simpler amine derivatives.

Scientific Research Applications

[2-(Dimethylamino)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays and as a probe in molecular biology studies.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of new materials and as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism by which [2-(Dimethylamino)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine exerts its effects involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Key Compounds for Comparison:

[2-(3-Methoxyphenyl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine Molecular Formula: C₁₆H₂₃N₃O Molar Mass: 273.38 g/mol Key Features: Replaces the dimethylaminoethyl group with a 3-methoxyphenylethyl chain.

[(1-Methyl-1H-pyrazol-4-yl)methyl][(5-methylfuran-2-yl)methyl]amine Key Features: Substitutes the dimethylaminoethyl group with a 5-methylfuran-2-ylmethyl moiety. The furan ring’s oxygen atom increases polarity and may alter hydrogen-bonding capacity compared to pyrazole .

[(1-Methyl-1H-pyrazol-4-yl)methyl][2-(thiophen-2-yl)ethyl]amine Key Features: Incorporates a thiophen-2-yl ethyl group.

Methyl S-2-dimethylaminoethyl ethylphosphonothioate Molecular Formula: C₇H₁₈NO₂PS Key Features: Contains a dimethylaminoethyl group but paired with a phosphonothioate ester. This structure is more reactive due to the phosphorus center, often explored in nerve agent antidotes .

Physicochemical Properties and Reactivity

Property	Target Compound	[2-(3-Methoxyphenyl)ethyl] Derivative	Furan Derivative	Thiophene Derivative
Molecular Weight (g/mol)	258.36	273.38	~250–270 (estimated)	~260–280 (estimated)
Key Functional Groups	Tertiary amine, pyrazole	Methoxyaryl, pyrazole	Furan, pyrazole	Thiophene, pyrazole
Polarity	Moderate (amine)	High (methoxy)	Moderate (furan)	Low (thiophene)
Solubility	Polar solvents	Polar aprotic solvents	Polar solvents	Organic solvents
Electronic Effects	Basic (tertiary amine)	Electron-donating (methoxy)	Electron-rich (furan)	Electron-delocalizing (S)

Reactivity Insights:

• The tertiary amine in the target compound enhances basicity, making it prone to protonation in acidic environments, which could improve solubility in biological matrices.
• Methoxyphenyl and furan/thiophene substituents introduce distinct electronic profiles. For example, methoxy groups stabilize aromatic systems via resonance, while thiophene’s sulfur atom may participate in hydrophobic interactions .
• Compared to ethylphosphonothioate derivatives , the target compound lacks electrophilic phosphorus, reducing its reactivity but increasing stability.

Biological Activity

[2-(Dimethylamino)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine, with CAS Number 1343278-42-1, is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article reviews its biological properties, focusing on its antibacterial and antifungal activities, as well as its pharmacological implications.

Chemical Structure

The chemical structure of [2-(Dimethylamino)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine is represented as follows:

$$\text{C}_9\text{H}_{18}\text{N}_4$$

This compound features a dimethylamino group attached to an ethyl chain, which is further linked to a pyrazole moiety. The presence of these functional groups is significant for its biological activity.

Antibacterial Activity

Recent studies have demonstrated the antibacterial properties of this compound against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values indicate its effectiveness:

Bacterial Strain	MIC (mg/mL)
Staphylococcus aureus	0.0039 - 0.025
Escherichia coli	0.0039 - 0.025
Bacillus subtilis	0.0195
Enterococcus faecalis	0.0048

The compound exhibited complete bactericidal activity against both S. aureus and E. coli within 8 hours of exposure, indicating a rapid action mechanism that may be attributed to its structural characteristics .

Antifungal Activity

In addition to its antibacterial effects, [2-(Dimethylamino)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine has shown promising antifungal activity. The following table summarizes the antifungal efficacy against common fungal strains:

Fungal Strain	MIC (mg/mL)
Candida albicans	0.0048
Fusarium oxysporum	0.039

The compound's antifungal properties suggest that it could be a candidate for developing treatments against fungal infections, especially in immunocompromised patients .

The mechanism by which [2-(Dimethylamino)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine exerts its biological effects involves interaction with bacterial cell membranes and disruption of cellular processes. The pyrazole ring is believed to enhance membrane permeability, leading to cell lysis and death.

Case Studies

A recent study published in a peer-reviewed journal investigated the biological activities of various alkaloids, including those similar to [2-(Dimethylamino)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine. The study highlighted that modifications on the pyrazole structure significantly influenced antibacterial potency, suggesting that further structural optimization could yield even more effective derivatives .

Q & A

Q. What are the established synthetic routes for [2-(Dimethylamino)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine, and what reagents are critical for its formation?

The compound can be synthesized via reductive amination or nucleophilic substitution, leveraging intermediates like 1-methyl-1H-pyrazole-4-carbaldehyde and dimethylaminoethylamine. Key steps include refluxing in ethanol with morpholine and formaldehyde to form secondary amines . Characterization via IR and NMR is essential to confirm the presence of dimethylamino and pyrazole moieties (e.g., IR peaks at 1650–1600 cm⁻¹ for C=N stretching; NMR δ 2.2–2.4 ppm for dimethylamino protons) .

Example Data (from analogous compounds)
Yield: 82% (ethanol reflux)
Melting Point: 172–173°C

Q. How should researchers handle safety and stability concerns during synthesis?

Use PPE (gloves, goggles) and work in a fume hood. The compound may decompose under prolonged heat; avoid temperatures >120°C during purification. First-aid measures for exposure include rinsing eyes/skin with water and seeking medical attention .

Q. What analytical techniques are recommended for structural validation?

Combine 1H/13C NMR to assign proton environments (e.g., pyrazole C-H at δ 7.2–7.5 ppm) and mass spectrometry for molecular ion confirmation (e.g., [M+H]+ at m/z 222.2). Single-crystal X-ray diffraction provides definitive stereochemical data .

Advanced Research Questions

Q. How can reaction conditions be optimized to minimize byproducts like N-alkylated impurities?

Byproducts often arise from over-alkylation. Use controlled stoichiometry (e.g., 1:1 molar ratio of amine to aldehyde) and lower reaction temperatures (60–80°C). Monitor progress via TLC or HPLC. Phosphorus oxychloride-mediated cyclization (as in pyrazole synthesis) can improve selectivity .

Q. What strategies resolve contradictions in spectral data for structurally similar analogs?

Discrepancies in NMR shifts (e.g., pyrazole vs. morpholine protons) may stem from solvent polarity or hydrogen bonding. Compare data across solvents (DMSO-d6 vs. CDCl3) and use 2D NMR (COSY, HSQC) to resolve overlapping signals . For example, in CDCl3, dimethylamino protons may upfield-shift by 0.3 ppm due to reduced solvation .

Q. How can computational methods aid in predicting the compound’s reactivity or bioactivity?

Density Functional Theory (DFT) calculations predict electrophilic/nucleophilic sites (e.g., pyrazole C4 for substitution). Molecular docking studies against targets like kinase enzymes can guide functionalization for enhanced binding .

DFT Parameters (example)
HOMO/LUMO gap: 4.2 eV (indicative of moderate reactivity)
Partial charges: Pyrazole N1 (−0.32 e), dimethylamino N (+0.18 e)

Q. What experimental designs are suitable for studying environmental fate or metabolic pathways?

Follow protocols from long-term environmental studies (e.g., INCHEMBIOL project):

• Lab-scale : Assess hydrolysis/photolysis rates under varying pH/UV conditions .
• In vitro metabolism : Use liver microsomes to identify oxidative metabolites (e.g., N-demethylation) .

Methodological Guidance

Q. How to troubleshoot low yields in large-scale synthesis?

• Scale-up challenges : Poor mixing or heat distribution. Use segmented flow reactors for uniform temperature control .
• Purification : Replace column chromatography with pH-dependent liquid-liquid extraction (e.g., adjust to pH 9–10 for amine solubility) .

Q. What are best practices for comparing synthetic routes in peer-reviewed studies?

Use standardized metrics:

• Atom economy : Compare theoretical vs. actual yields.
• E-factor : Quantify waste (kg byproduct/kg product) . Example: Route A (morpholine/formaldehyde) has higher atom economy (78%) than Route B (phosphorus oxychloride; 65%) but generates more aqueous waste .